![molecular formula C11H12BrNO3 B1400955 2-[(2-Bromobutanoyl)amino]benzoic acid CAS No. 1365963-93-4](/img/structure/B1400955.png)
2-[(2-Bromobutanoyl)amino]benzoic acid
Overview
Description
The compound “2-[(2-Bromobutanoyl)amino]benzoic acid” is a complex organic molecule. It is a derivative of benzoic acid, which is a common building block for the synthesis of various nitrogen heterocycles . The compound also contains a bromine atom, which suggests it could undergo reactions typical of organobromine compounds .
Molecular Structure Analysis
The molecular structure of “2-[(2-Bromobutanoyl)amino]benzoic acid” would be expected to contain functional groups characteristic of its components, including an amine group (-NH2), a carboxylic acid group (-COOH), and a bromine atom. The exact structure would depend on the positions of these groups on the benzene ring .Chemical Reactions Analysis
The compound “2-[(2-Bromobutanoyl)amino]benzoic acid” would be expected to undergo various chemical reactions typical of its functional groups. For example, the bromine atom could participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[(2-Bromobutanoyl)amino]benzoic acid” would be expected to be similar to those of its components. For example, amino acids are generally colorless, crystalline substances with high melting points due to ionic properties . Benzoic acid is soluble in water, and the solubility increases with temperature .Scientific Research Applications
HIV Treatment : Fiore, Puls, and Walker (1998) developed a manufacturing process for antiretroviral agents targeting the HIV-1 nucleocapsid protein (NCp7). This included synthesizing compounds related to 2-[(2-Bromobutanoyl)amino]benzoic acid, demonstrating its potential application in HIV treatment (Fiore, Puls, & Walker, 1998).
Antimicrobial Activity : Jaber, Kyhoiesh, and Jawad (2021) investigated the synthesis and antimicrobial activity of a complex derived from 2-[2-(5-bromo thiazolyl) azo]-5-di-methyl amino benzoic acid. This research highlights the potential of derivatives of 2-[(2-Bromobutanoyl)amino]benzoic acid in developing antimicrobial agents (Jaber, Kyhoiesh, & Jawad, 2021).
Pharmaceutical Synthesis : Research by Woo, Pu, and Huang (1999) focused on synthesizing 14C-labeled compounds related to 2-[(2-Bromobutanoyl)amino]benzoic acid for potential use as anti-HIV agents. This study demonstrates the relevance of this compound in pharmaceutical research (Woo, Pu, & Huang, 1999).
Biological Activity Studies : Mahiwal, Kumar, and Narasimhan (2012) conducted a study on 2-amino benzoic acid derivatives, analyzing their antimicrobial activity. This research shows the broader application of 2-[(2-Bromobutanoyl)amino]benzoic acid derivatives in studying biological activities (Mahiwal, Kumar, & Narasimhan, 2012).
Chemical Synthesis and Characterization : Studies like those by Bhaskar, Shanmugasundari, Vijaya, and Banumathi (2022) focus on the synthesis and characterization of compounds related to 2-[(2-Bromobutanoyl)amino]benzoic acid, highlighting its significance in chemical research (Bhaskar, Shanmugasundari, Vijaya, & Banumathi, 2022).
Electrochemical Properties : Research by Kowsari, Ehsani, Assadi, and Safari (2018) explored the electrochemical properties of N‑benzoyl derivatives of isoleucine, which are structurally related to 2-[(2-Bromobutanoyl)amino]benzoic acid. This study contributes to understanding the compound's potential in electrochemistry (Kowsari, Ehsani, Assadi, & Safari, 2018).
Safety and Hazards
properties
IUPAC Name |
2-(2-bromobutanoylamino)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO3/c1-2-8(12)10(14)13-9-6-4-3-5-7(9)11(15)16/h3-6,8H,2H2,1H3,(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIJORTFODCVDBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC=C1C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.